3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-(2,5-dimethoxyphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C22H18ClN3O4S/c1-29-14-7-8-19(30-2)15(9-14)18-12-31-22-25-11-16(21(28)26(18)22)20(27)24-10-13-5-3-4-6-17(13)23/h3-9,11-12H,10H2,1-2H3,(H,24,27)
• InChI Key: ISQOOSBIYVJKFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC3=NC=C(C(=O)N23)C(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C22H18ClN3O4S
• Molecular Weight: 455.9 g/mol

Description

The compound “3-(2,5-dimethoxyphenyl)-N-(4-ethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds, such as thiazolo[3,2-a]pyrimidines, has been reported in the literature. These compounds are typically synthesized through a multicomponent reaction using a catalyst. The reaction involves substrates like thiadiazole-amines or amino-benzothiazole, aldehydes, and active methylene compounds.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various spectral techniques, including FT-IR, 1H NMR, 13C NMR, and mass spectrometry. These techniques provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds typically involve the formation of carbon-carbon and carbon-nitrogen bonds. The reaction conditions are usually mild, and the reactions are often performed in green solvents.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. These compounds are typically stable and exhibit excellent activity for the synthesis of novel thiadiazolo[3,2-a]pyrimidines.

Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their antioxidant and cytotoxic activities. These compounds have been found to exhibit good antioxidant activity, and some compounds have shown significant cytotoxic effects.

Safety and Hazards

The safety and hazards associated with similar compounds are typically evaluated in the context of their cytotoxic effects. Some compounds have been found to display significant cytotoxic effects.

Future Directions

The future directions for research on similar compounds could involve further exploration of their synthesis, characterization, and applications. There is potential for these compounds to be used in various applications, including as effective antioxidant and cytotoxic agents.